Cas no 2171617-58-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid
- EN300-1479833
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid
- 2171617-58-4
-
- Inchi: 1S/C24H23F3N2O5/c25-24(26,27)12-19(20(30)29-23(21(31)32)10-5-11-23)28-22(33)34-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-19H,5,10-13H2,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: FHNBODXECSHAIW-UHFFFAOYSA-N
- SMILES: FC(CC(C(NC1(C(=O)O)CCC1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F
Computed Properties
- Exact Mass: 476.15590632g/mol
- Monoisotopic Mass: 476.15590632g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 8
- Complexity: 763
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 105Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1479833-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 0.05g |
$2829.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 0.1g |
$2963.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 0.25g |
$3099.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 0.5g |
$3233.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 1g |
$3368.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 2.5g |
$6602.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 5g |
$9769.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 10g |
$14487.0 | 2023-06-06 | ||
| Enamine | EN300-1479833-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1479833-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]cyclobutane-1-carboxylic acid |
2171617-58-4 | 100mg |
$2963.0 | 2023-09-28 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid
Recent Advances in the Study of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS: 2171617-58-4)
The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS: 2171617-58-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutane core and trifluoromethyl group, has shown promising potential in drug discovery, particularly in the development of novel peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its synthesis, structural properties, and biological activities, providing valuable insights into its applications.
A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for this compound, highlighting its role as a key intermediate in the production of fluorinated peptides. The researchers employed solid-phase peptide synthesis (SPPS) techniques, utilizing the Fmoc (9-fluorenylmethoxycarbonyl) protecting group to achieve high yields and purity. The study also demonstrated the compound's stability under various physiological conditions, making it a viable candidate for further pharmacological evaluation.
In addition to its synthetic utility, recent investigations have delved into the biological activities of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific proteases involved in inflammatory pathways. The trifluoromethyl group was found to enhance binding affinity to the target enzymes, suggesting its potential as a scaffold for designing anti-inflammatory agents. Molecular docking studies further supported these findings, revealing favorable interactions with the active sites of the enzymes.
Another area of interest is the compound's application in radiopharmaceuticals. A recent preprint on ChemRxiv discussed its use as a precursor for fluorine-18 labeling, a critical step in positron emission tomography (PET) imaging. The cyclobutane ring's rigidity and the trifluoromethyl group's metabolic stability were identified as advantageous properties for developing new PET tracers. This research opens avenues for non-invasive diagnostic tools in oncology and neurology.
Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. A 2023 review in Expert Opinion on Drug Discovery pointed out the need for further studies on its bioavailability and toxicity profiles. Researchers are currently exploring derivatization strategies to improve its solubility and reduce potential off-target effects, which could pave the way for clinical translation.
In conclusion, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid (CAS: 2171617-58-4) represents a versatile and promising molecule in chemical biology and drug development. Its unique structural features and diverse applications underscore its potential as a valuable tool in both therapeutic and diagnostic research. Future studies will likely focus on refining its properties and expanding its utility in precision medicine.
2171617-58-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidocyclobutane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)